4-[({[4-(1-pyrrolidinylsulfonyl)-2-thienyl]carbonyl}amino)methyl]benzoic acid

• IUPAC Name: 4-[[(4-pyrrolidin-1-ylsulfonylthiophene-2-carbonyl)amino]methyl]benzoic acid
• InChI: InChI=1S/C17H18N2O5S2/c20-16(18-10-12-3-5-13(6-4-12)17(21)22)15-9-14(11-25-15)26(23,24)19-7-1-2-8-19/h3-6,9,11H,1-2,7-8,10H2,(H,18,20)(H,21,22)
• InChI Key: YHTOGZOVDVPRPC-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)S(=O)(=O)C2=CSC(=C2)C(=O)NCC3=CC=C(C=C3)C(=O)O
• Molecular Formula: C17H18N2O5S2
• Molecular Weight: 394.5 g/mol

Description

Synthesis Analysis

The synthesis of similar complex molecules involves multi-step reactions, including condensation, cyclization, and functionalization processes. For instance, the synthesis and characterization of azo-benzoic acids demonstrate the use of spectroscopic techniques (NMR, UV-VIS, IR) to confirm molecular structures. Techniques such as density functional theory (DFT) are often employed for molecular geometry optimization, indicating the complexity and precision required in synthesizing such compounds (Baul, Das, Chandra, Mitra, & Pyke, 2009).

Molecular Structure Analysis

The molecular structure of compounds akin to the subject compound is characterized using advanced spectroscopic and computational methods. Studies often utilize DFT and time-dependent DFT (TDDFT) for investigating the electronic structures and photophysical properties. These analyses reveal the conjugation and electronic distribution within the molecule, providing insights into its reactivity and interaction with various substrates (Kurt, Sas, Can, Okur, Icli, Demic, Karabacak, Jayavarthanan, & Sundaraganesan, 2016).

Chemical Reactions and Properties

The compound's chemical reactivity is influenced by its functional groups and molecular structure. For instance, the presence of azo groups and carboxylic acids in related molecules facilitates a range of chemical reactions, including azo-hydrazone tautomerism and acid-base dissociation, which are dependent on the solvent and pH conditions (Baul, Das, Chandra, Mitra, & Pyke, 2009). These properties are essential for designing molecules with specific reactivities and for applications in various fields.

Physical Properties Analysis

The physical properties of the compound, such as solubility, melting point, and stability, are crucial for its practical applications. For similar compounds, techniques like differential scanning calorimetry (DSC) and polarized light microscopy (PLM) are used to study mesophase behavior and thermal properties, indicating the importance of physical characterizations in understanding the material's applicability (Naoum, Fahmi, Mohammady, & Abaza, 2010).

Chemical Properties Analysis

The chemical properties, including reactivity towards other molecules, pH stability, and interaction with light, are pivotal for determining the compound's utility in various domains. Spectroscopic methods, coupled with computational analyses, provide a deep understanding of the molecule's behavior under different chemical environments. This enables the prediction and rationalization of its interactions at the molecular level (Kurt, Sas, Can, Okur, Icli, Demic, Karabacak, Jayavarthanan, & Sundaraganesan, 2016).

Scientific Research Applications

Supramolecular Liquid Crystals

Research has demonstrated the role of this compound in the formation of supramolecular liquid crystals. These studies focus on the hydrogen-bonding interactions between non-mesomorphic compounds, investigating the effect of lateral substitution on the stability and extent of supramolecular liquid crystal phases. The findings contribute significantly to the understanding of mesophase behavior in materials science, highlighting the compound's potential in the development of advanced materials with specific liquid crystalline properties (Naoum, Fahmi, & Almllal, 2010).

EP1 Receptor Selective Antagonists

In pharmacological research, analogs of the compound have been identified as functional antagonists selective for the EP1 receptor subtype. These studies are significant for understanding the compound's role in inhibiting specific receptor interactions, offering insights into its potential therapeutic applications without directly addressing drug use or side effects (Naganawa et al., 2006).

Synthesis and Characterization

The compound has also been a focus of synthetic chemistry research, where its synthesis and characterization have been explored. Studies include the preparation of labeled compounds for use in research, contributing to methodologies in chemical synthesis and analysis (Taylor et al., 1996).

Antimicrobial Agents

Further studies have explored the compound's derivatives as antimicrobial agents. By synthesizing and evaluating various derivatives for antimicrobial activity, research has opened up possibilities for its use in combating microbial infections. This area of study is crucial for developing new antimicrobial compounds to address resistance issues (Komurcu Sg et al., 1995).

Luminescent Sensors

Moreover, the compound's role in the development of luminescent sensors has been investigated. Studies in this area focus on its ability to serve as a component in materials that exhibit luminescent properties, potentially useful in sensing applications. These findings highlight the compound's utility in the development of new materials for detecting environmental or biological analytes (Ding et al., 2017).

Safety and Hazards

The safety information and hazards associated with this compound are not specified in the available resources. For detailed safety information, one should refer to the Material Safety Data Sheet (MSDS) provided by the manufacturer.